5-Nitro-4-(2,2,2-trifluoroacetamido)-2-(trifluoromethyl)benzoic acid

• IUPAC Name: 5-nitro-4-[(2,2,2-trifluoroacetyl)amino]-2-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C10H4F6N2O5/c11-9(12,13)4-2-5(17-8(21)10(14,15)16)6(18(22)23)1-3(4)7(19)20/h1-2H,(H,17,21)(H,19,20)
• InChI Key: HQAMJNRQVPUNEE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])NC(=O)C(F)(F)F)C(F)(F)F)C(=O)O
• Molecular Formula: C10H4F6N2O5
• Molecular Weight: 346.14 g/mol

Description

5-Nitro-4-(2,2,2-trifluoroacetamido)-2-(trifluoromethyl)benzoic acid, also known as Niflumic acid, is a non-steroidal anti-inflammatory drug that is used to treat a variety of conditions such as pain, inflammation, and fever. It is a potent inhibitor of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins, a group of compounds that play a crucial role in the inflammatory response. Niflumic acid is widely used in scientific research due to its unique properties and mechanism of action.

Scientific Research Applications

Crystallographic and Spectroscopic Characteristics

• The related compounds, isomers of nitro trifluoromethyl benzoic acid, show that the nitro functionality is para to the carboxylic acid group, influencing steric interactions and rotating the carboxylic acid or the nitro group out of the aromatic plane in different isomers (Diehl III, Je, & Tanski, 2019).

Synthesis and Application in Biochemistry

• Synthesis of photoaffinity analogs, like FAzNPPB, derived from compounds related to 5-Nitro-4-(2,2,2-trifluoroacetamido)-2-(trifluoromethyl)benzoic acid, has been used in biochemical research, particularly in studying chloride channels in biological membranes (Branchini, Adams, Egan, & Murtiashaw, 1992).

Structural Characterization in Drug Precursors

• The compound's structural analogs have been characterized as precursors in the synthesis of new antituberculosis drug candidates, showcasing its potential in pharmaceutical research (Richter et al., 2021).

Stability and Degradation Studies

• Related compounds have been studied for their stability and degradation processes, providing insights into their behavior under various conditions, which is crucial for their potential medical applications (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).

Crystallographic Studies for Drug Synthesis

• The compound’s relatives have been used in the synthesis of monomers for polybenzimidazoles, indicating its relevance in material science and polymer chemistry (Begunov & Valyaeva, 2015).

Electrophilic Trifluoromethylating Agents

• The synthesis of hypervalent-iodine-based electrophilic trifluoromethylating agents, derived from similar compounds, demonstrates the compound’s potential in organic synthesis and chemical modifications (Santschi, Sarott, Otth, Kissner, & Togni, 2014).

Hydrolysis Studies

• Studies on the hydrolysis of related compounds provide insight into the chemical properties and reactions under different pH conditions, which is important for understanding its behavior in various environments (Broxton, 1984).